(E)-2-((4-chlorophenyl)sulfonyl)-3-(4-(4-fluorophenyl)piperazin-1-yl)acrylonitrile

• IUPAC Name: (E)-2-(4-chlorophenyl)sulfonyl-3-[4-(4-fluorophenyl)piperazin-1-yl]prop-2-enenitrile
• InChI: InChI=1S/C19H17ClFN3O2S/c20-15-1-7-18(8-2-15)27(25,26)19(13-22)14-23-9-11-24(12-10-23)17-5-3-16(21)4-6-17/h1-8,14H,9-12H2/b19-14+
• InChI Key: BNJGJDXMWVVOSV-XMHGGMMESA-N
• Canonical SMILES: C1CN(CCN1C=C(C#N)S(=O)(=O)C2=CC=C(C=C2)Cl)C3=CC=C(C=C3)F
• Isomeric SMILES: C1CN(CCN1/C=C(\C#N)/S(=O)(=O)C2=CC=C(C=C2)Cl)C3=CC=C(C=C3)F
• Molecular Formula: C19H17ClFN3O2S
• Molecular Weight: 405.9 g/mol

Description

(E)-2-((4-chlorophenyl)sulfonyl)-3-(4-(4-fluorophenyl)piperazin-1-yl)acrylonitrile is a useful research compound. Its molecular formula is C19H17ClFN3O2S and its molecular weight is 405.87. The purity is usually 95%.
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Scientific Research Applications

Antibody Development and Environmental Applications

Research into antibody development for detecting environmental pollutants has seen significant advancements. Antibodies have been developed against a variety of compounds, including herbicides and surfactants, showcasing the application of biotechnological methods in environmental monitoring and safety (Fránek & Hruška, 2018).

Carbonic Anhydrase Inhibition for Therapeutic Applications

Sulfonamide derivatives have been extensively studied for their inhibitory effects on carbonic anhydrase, an enzyme critical in various physiological processes. This research is pivotal in developing therapeutic agents for diseases like glaucoma, epilepsy, and certain cancers (Carta & Supuran, 2013).

Environmental Degradation of Polyfluoroalkyl Chemicals

Investigations into the microbial degradation of polyfluoroalkyl chemicals, which include compounds related to sulfonamides and fluorinated analogs, provide insights into mitigating environmental pollution. This research is crucial for understanding the fate of persistent organic pollutants in the environment (Liu & Avendaño, 2013).

Sulfonamide-Based Drug Design

The role of sulfonamides in drug design, particularly for targeting D2-like receptors, highlights the importance of such compounds in developing new medications. This research underscores the potential for creating more effective treatments for neurological disorders (Sikazwe et al., 2009).